Cas no 1020722-42-2 (4-Bromo-1,3-diethyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-Bromo-1,3-diethyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1020722-42-2
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• CID: 3152783
• PubChem ID: 24728978
• Update Time: 2025-04-21

4-Bromo-1,3-diethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1,3-diethyl-1H-pyrazole-5-carboxylic acid
• SCHEMBL6820020
• AKOS017558695
• 1H-Pyrazole-5-carboxylic acid, 4-bromo-1,3-diethyl-
• 4-bromo-2,5-diethylpyrazole-3-carboxylic acid
• 1020722-42-2

• Inchi： 1S/C8H11BrN2O2/c1-3-5-6(9)7(8(12)13)11(4-2)10-5/h3-4H2,1-2H3,(H,12,13)
• InChI Key： ZVZOMNANFGCMHN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N(CC)N=C1CC

Computed Properties

• Exact Mass: 246.00039g/mol
• Monoisotopic Mass: 246.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 247.09g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų